Cas no 2478-29-7 (Cetrimonium saccharinate)

• Product Name: Cetrimonium saccharinate
• CAS No: 2478-29-7
• MF: C₂₆H₄₆N₂O₃S
• MW: 466.720046520233
• CID: 261434
• PubChem ID: 64784
• Update Time: 2025-04-19

Cetrimonium saccharinate Chemical and Physical Properties

Names and Identifiers

• Cetrimonium saccharinate
• 1,1-dioxo-1,2-benzothiazol-3-olate,hexadecyl(trimethyl)azanium
• 1-Hexadecanaminium, N,N,N-trimethyl-, salt with 1,2-benzisothiazol-3(2H)-one, 1,1-dioxide (1:1)
• Cetyltrimethylammonium saccharinate
• Hexadecyltrimethylammonium, salt with 1,2-benzisothiazol-3(2H)-one1,1-dioxide (1:1)
• N,N,N-trimethylhexadecan-1-aminium 1,2-benzothiazol-3-olate 1,1-dioxide
• EINECS 219-608-4
• 1,1-dioxo-1,2-benzothiazol-3-olate;hexadecyl(trimethyl)azanium
• 7LB6MR3885
• SCHEMBL8526166
• UNII-7LB6MR3885
• CETYLTRIMETHYLAMMONIUM BENZOSULFIMIDE
• CETRIMONIUM SACCHARINATE [INCI]
• Q27268510
• PIONIN B 611S
• 2478-29-7

• Inchi： 1S/C19H42N.C7H5NO3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(2,3)4;9-7-5-3-1-2-4-6(5)12(10,11)8-7/h5-19H2,1-4H3;1-4H,(H,8,9)/q+1;/p-1
• InChI Key： GDORIPGFFDIMOW-UHFFFAOYSA-M
• SMILES： S1(C2C=CC=CC=2C(=N1)[O-])(=O)=O.[N+](C)(C)(C)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 466.323
• Monoisotopic Mass: 466.323
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 15
• Complexity: 495
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.9A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C